Cas no 99901-16-3 ((2R,4R,5S,6S)-12-Amino-4-(hydroxymethyl)-3-oxa-1,10,13,15-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-9,11,13,15-tetraen-5-ol)

• Product Name: (2R,4R,5S,6S)-12-Amino-4-(hydroxymethyl)-3-oxa-1,10,13,15-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-9,11,13,15-tetraen-5-ol
• CAS No: 99901-16-3
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 805599
• Update Time: 2023-08-03

(2R,4R,5S,6S)-12-Amino-4-(hydroxymethyl)-3-oxa-1,10,13,15-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-9,11,13,15-tetraen-5-ol Chemical and Physical Properties

Names and Identifiers

• Furo[3',2':5,6]pyrido[1,2-e]purine-2-methanol,7-amino-2,3,3a,4,5,11a-hexahydro-3-hydroxy-, [2R-(2a,3b,3ab,11ab)]- (9CI)
• 8,2'-ethano-cyclo-2'-deoxyadenosine
• 8,2-Ecda
• 2'-Deoxy-8,2'-ethano-cycloadenosine
• (2R,4R,5S,6S)-12-Amino-4-(hydroxymethyl)-3-oxa-1,10,13,15-tetrazatetracyclo[7.7.0.02,6.011,16]hexade
• (2R,4R,5S,6S)-12-Amino-4-(hydroxymethyl)-3-oxa-1,10,13,15-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-9,11,13,15-tetraen-5-ol

• Inchi： 1S/C12H15N5O3/c13-10-8-11(15-4-14-10)17-7(16-8)2-1-5-9(19)6(3-18)20-12(5)17/h4-6,9,12,18-19H,1-3H2,(H2,13,14,15)/t5-,6+,9-,12+/m0/s1
• InChI Key： UBNLUHVBXRHGNH-IOHMESMBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]2CCC3=NC4=C(N)N=CN=C4N3[C@H]12)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 386
• Topological Polar Surface Area: 119